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Compound of Interest

Compound Name: 3-(Hexyloxy)propylamine

Cat. No.: B103770

This technical guide provides a comprehensive overview of 3-(Hexyloxy)propylamine,
including its chemical identity, physicochemical properties, and key experimental protocols for
its synthesis. This document is intended for researchers, scientists, and professionals in the

fields of chemistry and drug development.

Chemical Identity

IUPAC Name: 3-hexoxypropan-1-amine[1]

Synonyms:

1-Propanamine, 3-(hexyloxy)-[1][2]
3-(Hexyloxy)-1-propanamine[1]
3-Hexoxypropylamine[1][2][3]
3-Aminopropyl hexyl ether[1]

Hexyl 3-aminopropyl ether[2][3]

Physicochemical Properties

The following table summarizes the key quantitative data for 3-(Hexyloxy)propylamine.
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Property Value Reference
Molecular Formula C9H21NO [1112114]
Molecular Weight 159.27 g/mol [1][2][4]
CAS Number 16728-61-3 [11[2][3]
Boiling Point 210 °C /1 mmHg [3]
Density 1.17 g/cm3 [3]

Soluble in 100% ethanol,

dimethyl sulfoxide (100 mM),

N dimethyl formamide,

Solubility [3]

chloroform, methanol, and
ethanol (50 mM). Insoluble in

water.
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor
ydrog p ’ [1]
Count
Rotatable Bond Count 8 [1]

Exact Mass

159.162314293 Da

[1]

XLogP3-AA

1.8

[1]

Experimental Protocols: Synthesis of 3-
(Hexyloxy)propylamine

The industrial synthesis of 3-(Hexyloxy)propylamine is typically achieved through a two-step

process involving the formation of a nitrile intermediate followed by its catalytic hydrogenation.

Step 1: Synthesis of 3-(Hexyloxy)propionitrile

The initial step involves the synthesis of the precursor, 3-(hexyloxy)propionitrile. This is

commonly prepared from 1-Hexanol.[5]
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Step 2: Catalytic Hydrogenation of 3-
(Hexyloxy)propionitrile

The second and final step is the catalytic hydrogenation of the 3-(hexyloxy)propionitrile
intermediate to yield 3-(Hexyloxy)propylamine.[6]

o Catalyst: Raney nickel is a commonly used catalyst for this hydrogenation reaction.[6]

» Catalyst Modification: In industrial applications, the Raney nickel catalyst is often treated with
an alkaline solution, such as potassium hydroxide (KOH), or with ammonia (NHs) to improve
selectivity and yield.[6]

« Inhibitor: Liquid ammonia is a key inhibitor used in the industrial synthesis process.[6]

Visualized Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 3-
(Hexyloxy)propylamine.

Caption: General synthesis workflow for 3-(Hexyloxy)propylamine.

Applications

3-(Hexyloxy)propylamine has several industrial applications, including:

Corrosion inhibitor in metalworking fluids.[3]
» Antistatic agent.[3]
» Additive for fuels and lubricants.[3]

» Intermediate for the synthesis of surfactants, textile foaming agents, ethoxylates, and
agricultural chemicals.[3]

o Crosslinking agent for epoxy resins.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

